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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495

An In-depth Technical Guide to Ethyl 6-hydroxyhexanoate: Physicochemical Properties

This technical guide provides a comprehensive overview of the key physicochemical properties
of ethyl 6-hydroxyhexanoate (CAS 5299-60-5), with a specific focus on its boiling point and
density. This document is intended for researchers, scientists, and professionals in drug
development and organic synthesis, offering detailed data and standardized experimental
protocols.

Physical and Chemical Properties

Ethyl 6-hydroxyhexanoate is a bifunctional organic molecule featuring a hydroxyl group and
an ethyl ester.[1] It presents as a colorless to almost colorless, clear liquid at room temperature.
[1][2] Its properties make it a valuable intermediate and building block in various synthetic
applications, including the formulation of fragrances and the synthesis of prodrugs.[2][3]

Table 1: Key Physicochemical Data for Ethyl 6-hydroxyhexanoate
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Property Value Conditions Reference(s)
Boiling Point 127-128 °C at 12 mmHg [11121[4115]
Density 0.985 g/mL at 25 °C [1112][41[5]
Molecular Formula CsH1603 [1][2][6]

Molecular Weight 160.21 g/mol [1112114]

Refractive Index n20/D 1.437 [2][4][5]

Experimental Protocols

Accurate determination of physical properties such as boiling point and density is critical for
substance identification, purity assessment, and process design. The following sections detail
standardized laboratory methods for these measurements.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7][8] For small sample volumes, the capillary method (micro boiling point
determination) is a convenient and accurate technique.[9]

Apparatus:

e Thiele tube or similar heating apparatus (e.g., MelTemp apparatus, oil bath with hot plate)[7]
[10]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of ethyl 6-hydroxyhexanoate

Procedure:
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o Sample Preparation: Add a few milliliters of ethyl 6-hydroxyhexanoate into the small test
tube.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer. The bulb of the thermometer
should be level with the sample.

e Heating: Immerse the assembly in a heating bath (e.g., the Thiele tube filled with paraffin oil).
[7] Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.[9]

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. This indicates that the liquid's vapor has displaced all the air.

e Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
the boiling point of the sample.[7][11] At this moment, the vapor pressure of the sample
equals the atmospheric pressure.[9]

e Recording: Record the temperature. For high accuracy, also record the ambient barometric
pressure.[8]

Determination of Density (Volumetric Method)

Density is a fundamental physical property defined as the mass of a substance per unit
volume. The volumetric method is a straightforward and common procedure for determining the
density of liquids.[12][13]

Apparatus:
 Digital analytical balance (zeroed/tared)
o Graduated cylinder or pycnometer (density bottle) for higher accuracy[12]

e Thermometer
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Sample of ethyl 6-hydroxyhexanoate

Procedure:

Measure Mass of Empty Container: Place a clean, dry graduated cylinder (or pycnometer)
on the digital balance and record its mass (m1).[12]

Measure Volume of Liquid: Carefully pour a known volume of ethyl 6-hydroxyhexanoate
into the graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus
with your eye level to the liquid surface to avoid parallax error.[12] Record the volume (V).

Measure Mass of Filled Container: Place the graduated cylinder containing the liquid back on
the balance and record the total mass (mz).[12]

Measure Temperature: Use a thermometer to measure and record the temperature of the
liquid, as density is temperature-dependent.[12]

Calculation: Calculate the mass of the liquid (m) by subtracting the mass of the empty
cylinder from the total mass (m = mz - ma).

Density Calculation: Use the formula p = m/V to calculate the density.[12] For improved
reliability, repeat the measurement multiple times and calculate an average.

Synthetic Pathway Visualization

A common and efficient route for the laboratory synthesis of ethyl 6-hydroxyhexanoate starts

from e-caprolactone.[2][14] The process involves two primary steps: the hydrolysis of the

lactone to form the intermediate hydroxy acid, followed by an acid-catalyzed esterification.[2]
[15]
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Caption: Two-step synthesis of ethyl 6-hydroxyhexanoate from e-caprolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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